Cas no 732251-58-0 (ethyl oxo(3,4,5-trifluorophenyl)acetate)

• Product Name: ethyl oxo(3,4,5-trifluorophenyl)acetate
• CAS No: 732251-58-0
• MF: C₁₀H₇F₃O₃
• MW: 232.155993700027
• MDL: MFCD01319621
• CID: 977902
• PubChem ID: 2758934
• Update Time: 2025-05-23

ethyl oxo(3,4,5-trifluorophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl oxo(3,4,5-trifluorophenyl)acetate
• ethyl 2-oxo-2-(3,4,5-trifluorophenyl)acetate
• Ethyl 3,4,5-trifluorobenzoylforMate
• AKOS016017094
• Ethyl3,4,5-trifluorobenzoylformate
• oxo-(3,4,5-trifluorophenyl)acetic acid ethyl ester
• MFCD01319621
• 732251-58-0
• DTXSID20374558

• MDL： MFCD01319621
• Inchi： 1S/C10H7F3O3/c1-2-16-10(15)9(14)5-3-6(11)8(13)7(12)4-5/h3-4H,2H2,1H3
• InChI Key： DWSPTGFKDHOQNG-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=C(C(C(=O)OCC)=O)C=1)F)F

Computed Properties

• Exact Mass: 232.03500
• Monoisotopic Mass: 232.03472857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 59°C/0.1mm
• Flash Point: 126.1±22.2 °C
• PSA: 43.37000
• LogP: 1.84970
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

ethyl oxo(3,4,5-trifluorophenyl)acetate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Safety Term：26-36/37/39
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on ethyl oxo(3,4,5-trifluorophenyl)acetate

Ethyl Oxo(3,4,5-Trifluorophenyl)Acetate: A Comprehensive Overview

Ethyl oxo(3,4,5-trifluorophenyl)acetate (CAS No. 732251-58-0) is a compound of significant interest in the field of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a trifluorophenyl group with an acetate moiety, making it a versatile building block for various applications.

The ethyl oxo(3,4,5-trifluorophenyl)acetate molecule exhibits remarkable stability due to the electron-withdrawing effects of the trifluorophenyl group. This property makes it highly suitable for use in demanding chemical environments where traditional compounds may fail. Recent studies have highlighted its potential in the synthesis of advanced materials, including high-performance polymers and organic electronics.

One of the most promising applications of ethyl oxo(3,4,5-trifluorophenyl)acetate lies in its role as a precursor in the production of fluorinated aromatic compounds. These compounds are widely used in pharmaceuticals, agrochemicals, and specialty chemicals due to their enhanced bioavailability and stability.

Recent research has also explored the use of ethyl oxo(3,4,5-trifluorophenyl)acetate in the development of novel catalysts for industrial processes. Its ability to act as a Lewis acid has been leveraged to improve reaction efficiency and selectivity in various catalytic cycles.

In terms of environmental impact, ethyl oxo(3,4,5-trifluorophenyl)acetate has been shown to degrade efficiently under specific conditions, reducing its ecological footprint compared to other similar compounds. This makes it an attractive option for industries seeking sustainable chemical solutions.

Furthermore, advancements in analytical techniques have enabled researchers to gain deeper insights into the molecular interactions of ethyl oxo(3,4,5-trifluorophenyl)acetate. High-resolution mass spectrometry and nuclear magnetic resonance spectroscopy have provided detailed information about its structure and reactivity.

The synthesis of ethyl oxo(3,4,5-trifluorophenyl)acetate involves a multi-step process that requires precise control over reaction conditions to ensure optimal yields and purity. Innovations in synthetic methodologies have significantly improved the scalability of this process.

In conclusion, ethyl oxo(3,4,5-trifluorophenyl)acetate (CAS No. 732251-58-0) is a compound with immense potential across multiple industries due to its unique chemical properties and versatility. As research continues to uncover new applications and improve synthesis methods, this compound is poised to play an increasingly important role in modern chemistry.